2-methyl-6-phenylbenzene-1-sulfonamide
Description
2-methyl-6-phenylbenzene-1-sulfonamide is a chemical compound with the CAS Number: 1872279-93-0 . It has a molecular weight of 247.32 . The IUPAC name for this compound is 3-methyl-[1,1’-biphenyl]-2-sulfonamide .
Molecular Structure Analysis
The molecular formula of 2-methyl-6-phenylbenzene-1-sulfonamide is C13H13NO2S . The InChI code for this compound is 1S/C13H13NO2S/c1-10-6-5-9-12(13(10)17(14,15)16)11-7-3-2-4-8-11/h2-9H,1H3,(H2,14,15,16) .Mechanism of Action
While the specific mechanism of action for 2-methyl-6-phenylbenzene-1-sulfonamide is not available, sulfonamides in general are known to inhibit bacterial enzyme dihydropteroate synthetase. This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid. The inhibited reaction is normally necessary in these organisms for the synthesis of folic acid .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-6-phenylbenzene-1-sulfonamide involves the sulfonation of 2-methyl-6-phenylbenzene followed by the reaction of the resulting sulfonic acid with ammonia to form the sulfonamide.", "Starting Materials": [ "2-methyl-6-phenylbenzene", "Sulfuric acid", "Ammonia", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: 2-methyl-6-phenylbenzene is reacted with sulfuric acid to form 2-methyl-6-phenylbenzene-1-sulfonic acid.", "Step 2: The resulting sulfonic acid is then neutralized with sodium hydroxide to form the sodium salt of 2-methyl-6-phenylbenzene-1-sulfonic acid.", "Step 3: Ammonia gas is bubbled through the solution of the sodium salt of 2-methyl-6-phenylbenzene-1-sulfonic acid to form 2-methyl-6-phenylbenzene-1-sulfonamide.", "Step 4: The product is isolated by filtration and washed with water to remove any impurities." ] } | |
CAS RN |
1872279-93-0 |
Product Name |
2-methyl-6-phenylbenzene-1-sulfonamide |
Molecular Formula |
C13H13NO2S |
Molecular Weight |
247.3 |
Purity |
95 |
Origin of Product |
United States |
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